Cas no 2680810-61-9 (tert-butyl N-(4-bromophenyl)-N-(2,2,2-trifluoroethyl)carbamate)

• Product Name: tert-butyl N-(4-bromophenyl)-N-(2,2,2-trifluoroethyl)carbamate
• CAS No: 2680810-61-9
• MF: C₁₃H₁₅BrF₃NO₂
• MW: 354.162913560867
• CID: 5928823
• PubChem ID: 68855062
• Update Time: 2025-05-19

tert-butyl N-(4-bromophenyl)-N-(2,2,2-trifluoroethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680810-61-9
• tert-butyl N-(4-bromophenyl)-N-(2,2,2-trifluoroethyl)carbamate
• SCHEMBL3959237
• EN300-28298953

• Inchi： 1S/C13H15BrF3NO2/c1-12(2,3)20-11(19)18(8-13(15,16)17)10-6-4-9(14)5-7-10/h4-7H,8H2,1-3H3
• InChI Key： OYBYPGKMUOUHSP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C(=O)OC(C)(C)C)CC(F)(F)F

Computed Properties

• Exact Mass: 353.02383g/mol
• Monoisotopic Mass: 353.02383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-(4-bromophenyl)-N-(2,2,2-trifluoroethyl)carbamate

Introduction to Tert-butyl N-(4-bromophenyl)-N-(2,2,2-trifluoroethyl)carbamate (CAS No. 2680810-61-9)

Tert-butyl N-(4-bromophenyl)-N-(2,2,2-trifluoroethyl)carbamate, identified by its CAS number 2680810-61-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural stability and biological activity. The unique combination of a tert-butyl group, a 4-bromophenyl moiety, and a 2,2,2-trifluoroethyl side chain imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in therapeutic applications.

The structural features of Tert-butyl N-(4-bromophenyl)-N-(2,2,2-trifluoroethyl)carbamate contribute to its reactivity and functionality. The tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets, while the 4-bromophenyl ring offers a site for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Additionally, the 2,2,2-trifluoroethyl group introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules. These characteristics make it an intriguing subject for researchers aiming to develop novel pharmaceutical agents.

In recent years, there has been growing interest in the development of carbamate-based compounds due to their potential as bioactive molecules. Carbamates have been explored for their roles as intermediates in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of both bromine and fluorine substituents in Tert-butyl N-(4-bromophenyl)-N-(2,2,2-trifluoroethyl)carbamate enhances its utility as a building block in organic synthesis. For instance, the bromine atom can be readily transformed into other functional groups using palladium-catalyzed reactions, while the trifluoroethyl group can improve the lipophilicity of resulting molecules.

One of the most compelling aspects of this compound is its potential application in the design of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often targeted by therapeutic agents. The steric bulk provided by the tert-butyl group can help optimize binding interactions with kinase active sites, while the electron-withdrawing effect of fluorine atoms can modulate the electronic properties of the molecule. Several studies have demonstrated that fluorinated carbamates exhibit enhanced potency and selectivity when used as kinase inhibitors. For example, derivatives of carbamates have been shown to inhibit tyrosine kinases such as Janus kinases (JAKs) and receptor tyrosine kinases (RTKs), which are implicated in various inflammatory and autoimmune diseases.

Another area where Tert-butyl N-(4-bromophenyl)-N-(2,2,2-trifluoroethyl)carbamate shows promise is in the development of antiviral agents. The structural motifs present in this compound can be modified to target viral proteases or polymerases. The bromine atom allows for facile introduction of other functional groups that may enhance binding affinity to viral targets. Additionally, the trifluoroethyl group can improve pharmacokinetic properties such as solubility and bioavailability. Recent advances in medicinal chemistry have highlighted the importance of fluorinated compounds in antiviral drug discovery. For instance, fluorinated carbamates have been investigated as inhibitors of viral proteases involved in HIV replication.

The synthesis of Tert-butyl N-(4-bromophenyl)-N-(2,2,2-trifluoroethyl)carbamate involves multi-step organic transformations that highlight its synthetic utility. A common synthetic route begins with the reaction of 4-bromoaniline with ethyl chloroformate to form 4-bromo-N-ethoxycarbonylbenzenamine. This intermediate is then reacted with 1-isobutoxycarbonyl-1H-perfluorooctene under basic conditions to introduce the trifluoroethyl group via nucleophilic substitution. Finally, treatment with triethylamine yields the desired carbamate product. This synthetic pathway demonstrates how functional groups can be systematically introduced to tailor the properties of the compound for specific applications.

The versatility of Tert-butyl N-(4-bromophenyl)-N-(2,2,2-trifluoroethyl)carbamate is further underscored by its use as a precursor in heterocyclic chemistry. Heterocyclic compounds are essential scaffolds in drug design due to their prevalence in biologically active molecules. By reacting this carbamate with appropriate electrophiles or nucleophiles, researchers can construct complex heterocyclic frameworks such as pyrroles or indoles. These heterocycles can then be further functionalized to produce novel pharmacological entities with potential therapeutic value.

In conclusion,Tert-butyl N-(4-bromophenyl)-N-(2,2,2-trifluoroethyl)carbamate (CAS No. 2680810-61-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse applications ranging from kinase inhibition to antiviral therapy. The presence of both bromine and fluorine atoms makes it a valuable intermediate for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new therapeutic targets and mechanisms,Tert-butyl N-(4-bromophenyl)-N-(2,2-difluorooxyethyl)carbamate is likely to play an increasingly important role in advancing medicinal chemistry.